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For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Analysis
of a Key Quorum Sensing Molecule

N-(3-Hydroxyoctanoyl)-DL-homoserine lactone (3-OH-C8-HSL) is a crucial N-acyl
homoserine lactone (AHL) that functions as a signaling molecule in the quorum sensing (QS)
systems of various Gram-negative bacteria. Quorum sensing is a cell-to-cell communication
mechanism that allows bacteria to coordinate gene expression based on population density,
influencing virulence, biofilm formation, and other collective behaviors.[1][2] This guide provides
a comparative overview of the efficacy of 3-OH-C8-HSL against a range of bacterial strains,
supported by available experimental data and detailed methodologies.

Quorum Sensing Signaling Pathway

The following diagram illustrates a generalized quorum sensing signaling pathway in Gram-
negative bacteria, where N-acyl homoserine lactones like 3-OH-C8-HSL play a central role.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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